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Compound of Interest

Compound Name: L-749372

Cat. No.: B1674080 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Accurate and consistent preparation of stock solutions is a critical first step in any experiment

involving small molecule inhibitors. This document provides a detailed protocol for the

preparation of stock solutions for the compound L-749372, ensuring reproducibility and

reliability in downstream applications. The following sections outline the necessary materials, a

step-by-step procedure for solubilization and storage, and key data presented for ease of use.

Physicochemical Properties of L-749372
A thorough understanding of the physicochemical properties of a compound is essential for the

proper preparation of stock solutions. The key parameters for L-749372 are summarized in the

table below.
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Property Value

Chemical Name

N2-[(1R,2S)-2,3-Dihydro-2,6-dimethyl-1H-inden-

1-yl]-6-[(1R)-1-fluoroethyl]-1,3,5-triazine-2,4-

diamine

CAS Number 730979-19-8[1]

Molecular Formula C₁₆H₂₀FN₅

Molecular Weight 301.36 g/mol [1]

Solubility

Information on the solubility of L-749372 in

common laboratory solvents such as DMSO,

ethanol, and water is not readily available in

public sources. It is recommended to perform a

small-scale solubility test to determine the

optimal solvent and concentration.

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of L-749372 in Dimethyl

Sulfoxide (DMSO). DMSO is a common solvent for dissolving a wide range of small molecules

for in vitro studies.

Materials:

L-749372 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile, disposable tips
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Procedure:

Pre-weighing Preparation: Before opening, bring the vial of L-749372 powder to room

temperature to prevent condensation of moisture.

Weighing: Carefully weigh out a precise amount of L-749372 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

3.0136 mg of L-749372.

Calculation:

Amount (in grams) = Molarity (in mol/L) x Volume (in L) x Molecular Weight (in g/mol )

Amount (mg) = 10 mmol/L x 0.001 L x 301.36 g/mol = 3.0136 mg

Dissolution:

Add the appropriate volume of anhydrous DMSO to the vial containing the weighed L-
749372. For 3.0136 mg of L-749372, add 1 mL of DMSO to achieve a 10 mM

concentration.

Cap the vial securely.

Solubilization:

Vortex the solution for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the powder has completely dissolved. If

necessary, gentle warming in a 37°C water bath for a few minutes can aid in solubilization.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes in

microcentrifuge tubes or amber glass vials.

Store the aliquots at -20°C or -80°C for long-term storage. When stored properly, the stock

solution should be stable for several months.
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Workflow for Preparing L-749372 Stock Solution
The following diagram illustrates the key steps in the preparation of an L-749372 stock

solution.
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Caption: Workflow for the preparation of L-749372 stock solution.
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Safety Precautions
Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling L-749372 and DMSO.

Handle the L-749372 powder in a chemical fume hood to avoid inhalation.

DMSO can facilitate the absorption of other chemicals through the skin. Avoid direct skin

contact.

Consult the Safety Data Sheet (SDS) for L-749372 for complete safety and handling

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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